BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical characteristics of
Vanillin-13C6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506

Vanillin-13C6: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Vanillin-13C6, a stable isotope-labeled version of vanillin. This document is intended for
researchers, scientists, and professionals in drug development who utilize isotopically labeled
compounds for quantitative analysis and as tracers in metabolic research.

Core Physical and Chemical Properties

Vanillin-13C6 is a synthetic, stable isotope-labeled form of vanillin where six carbon atoms on
the benzene ring are replaced with the Carbon-13 (*3C) isotope. This isotopic enrichment
makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS) and
nuclear magnetic resonance (NMR) spectroscopy, as it is chemically identical to unlabeled
vanillin but distinguishable by its mass.[1]

Quantitative Data Summary

The key physical and chemical properties of Vanillin-13C6 are summarized in the tables below
for easy reference and comparison.
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Identifier Value Source
4-Hydroxy-3-
IUPAC Name methoxybenzaldehyde- [2]
1,2,3,4,5,6-13Ce
CAS Number 201595-58-6 [3]
Molecular Formula C213CeHs0s3 [1]
Molecular Weight 158.10 g/mol [3114]
Property Value Source
Appearance White to light yellow o
solid/crystals
Melting Point 81-83 °C [4]
Boiling Point 170 °C at 15 mmHg [4]
Isotopic Purity =99 atom % 13C [4]
Chemical Purity >98% [3]
Mass Shift M+6 [4]
Solubility Observation Source
Chloroform Slightly soluble

Ethyl Acetate

Slightly soluble

Methanol Slightly soluble

Water Soluble

Ethanol Soluble
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Stability and Storage Recommendation Source

-20°C for 3 years, 4°C for 2
Powder Storage [1]
years

-80°C for 6 months, -20°C for 1
In Solvent Storage [1]
month

Store at room temperature
away from light and moisture.

General o ] [31[5]
Air, light, and moisture

sensitive.

Experimental Protocols

Vanillin-13C6 is primarily used as an internal standard in analytical methodologies for the
guantification of vanillin in various matrices. Below are detailed protocols for common analytical
techniques.

Quantitative Analysis by Headspace-Solid-Phase
Microextraction-Gas Chromatography/Mass
Spectrometry (HS-SPME-GC/MS)

This method is suitable for the determination of vanillin in complex matrices like fragrant
vegetable oils.[6]

2.1.1. Sample Preparation

Prepare a stock solution of Vanillin-13C6 as the internal standard (e.g., 1.0 mg/mL in a
suitable solvent like methanol).

Weigh 4 g of the oil sample into a 20 mL headspace vial.

Spike the sample with a known amount of the Vanillin-13C6 internal standard stock solution
to achieve a final concentration of 500 pg/kg.

Seal the vial tightly with a PTFE-faced silicone septum.
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2.1.2. HS-SPME Procedure

Equilibrate the sample vial at 110°C for 15 minutes with agitation.

Expose a 50/30 um Divinylbenzene/Carboxen on Polydimethylsiloxane (DVB/CAR/PDMS)
SPME fiber to the headspace of the vial for 45 minutes at 110°C.

Retract the fiber and immediately introduce it into the GC inlet for desorption.

2.1.3. GC/MS Conditions

Injector: Splitless mode, 280°C.
e Desorption Time: 1.5 minutes.
e Carrier Gas: Helium at a constant flow rate of 1.4 mL/min.

e Oven Program: Start at 60°C, hold for 2 minutes, ramp to 160°C at 4°C/min, then ramp to
280°C at 10°C/min and hold for 6 minutes.

o Mass Spectrometer: Electron ionization (El) mode at 70 eV.
e Acquisition: Selected lon Monitoring (SIM) mode.

o Vanillin ions (m/z): 150.9, 108.9, 122.8

o Vanillin-13C6 ions (m/z): 157.0, 115.0, 158.0

Quantitative **C Nuclear Magnetic Resonance (**C-
gqNMR) Spectroscopy

This protocol is used for determining the isotopic ratio and authenticating the origin of vanillin.

[2]
2.2.1. Sample Preparation

o Accurately weigh approximately 100 mg of the vanillin sample.
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Add 10 mg of a suitable internal standard (e.g., CH33COONa).

Add 5 mg of a relaxation reagent (e.g., Chromium (lIl) acetylacetonate, Cr(acac)s).

Dissolve the mixture in 0.5 mL of a deuterated solvent (e.g., acetone-de).

Transfer the solution to a 10 mm outer diameter NMR tube.
2.2.2. NMR Spectroscopy Parameters

e Spectrometer: Bruker 400 MHz or equivalent.

e Observe Nucleus: 3C.

e Acquisition Mode: Quantitative with appropriate relaxation delays to ensure full relaxation of
all carbon nuclei.

Ultra-High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UHPLC-MS/MS)

A sensitive method for the routine monitoring of vanillin in food products.[7]

2.3.1. Sample Preparation and Extraction

Homogenize the food sample.

Perform a solvent extraction using a suitable solvent (e.g., acetonitrile or methanol).

Spike the extract with a known concentration of Vanillin-13C6 internal standard.

Centrifuge and filter the extract through a 0.22 um filter before injection.

2.3.2. UHPLC Conditions

e Column: A suitable C18 reversed-phase column.

e Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

¢ Flow Rate: Optimized for the column dimensions (e.g., 0.3-0.5 mL/min).
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« Injection Volume: 5-10 pL.

2.3.3. MS/MS Conditions

» lon Source: Electrospray lonization (ESI) in positive mode.
e Acquisition Mode: Multiple Reaction Monitoring (MRM).

 MRM Transitions: Optimized for both vanillin and Vanillin-13C6.

Biological Context and Signaling Pathways

While Vanillin-13C6 is primarily used as an analytical standard, its unlabeled counterpart,
vanillin, exhibits a range of biological activities and has been shown to modulate several key
signaling pathways. The metabolic fate of vanillin has also been investigated. Understanding
these pathways is crucial for researchers in drug development and life sciences.

Metabolism of Vanillin

Studies in rats have shown that orally administered vanillin is extensively metabolized. The
major metabolites are vanillic acid, vanillyl alcohol, and their glucuronide and sulfate
conjugates. A smaller portion is excreted as vanilloylglycine. Further degradation can lead to
the formation of catechol and 4-methylcatechol.[1]

Conjugation Glucuronide/Sulfate
> Conjugates

P> Vanillyl Alcohol

Reduction

Conjugation Glucuronide/Sulfate
Conjugates
Oxidation A
p| Vanillic Acid
Glycine
Conjugation

p-| Vanilloylglycine

Demethylation &
Decarboxylation

P Catechol |—— | 4-Methylcatechol
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Click to download full resolution via product page

Figure 1: Simplified metabolic pathway of vanillin.

Modulation of Signaling Pathways

Vanillin has been reported to influence several signaling pathways implicated in inflammation,
cancer, and neuroprotection.

3.2.1. Anti-Inflammatory and Neuroprotective Pathways

Vanillin exhibits anti-inflammatory effects by inhibiting the NF-kB signaling pathway. It can
suppress the phosphorylation of p65, a key subunit of NF-kB, thereby preventing its
translocation to the nucleus and the subsequent transcription of pro-inflammatory cytokines.[8]
Additionally, vanillin has been shown to attenuate neuroinflammation by inhibiting the JNK-
mediated NF-kB pathway.[4]
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Figure 2: Vanillin's inhibition of the INK/NF-kB signaling pathway.

3.2.2. Anti-Cancer Pathways

In the context of cancer, vanillin has been shown to suppress cancer stem-like phenotypes by
inhibiting the Akt signaling pathway. It promotes the degradation of Akt through the ubiquitin-
proteasomal pathway, which in turn downregulates pluripotent transcription factors like Oct4
and Nanog.[3] Furthermore, vanillin can inhibit the AP-1 transcription factor activity via the ERK
pathway.[6]
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Figure 3: Vanillin's inhibitory effects on Akt and ERK signaling pathways in cancer.

Conclusion

Vanillin-13C6 is an essential tool for the accurate quantification of vanillin in a wide range of
applications, from food authenticity testing to biomedical research. Its well-defined physical and
chemical properties, coupled with established analytical protocols, ensure its reliability as an
internal standard. Furthermore, the growing body of research on the biological activities of its
unlabeled counterpart, vanillin, highlights potential areas of investigation where Vanillin-13C6
could be employed as a tracer to further elucidate its metabolic fate and mechanisms of action
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in complex biological systems. This guide provides a foundational resource for scientists and
researchers leveraging the capabilities of stable isotope-labeled compounds in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

